Cas no 2549021-45-4 (6-{4-[(3-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine)

• Product Name: 6-{4-[(3-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine
• CAS No: 2549021-45-4
• MF: C₁₇H₂₂BrN₅
• MW: 376.294082164764
• CID: 5312178
• PubChem ID: 154883036
• Update Time: 2025-10-28

6-{4-[(3-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• F6619-6445
• AKOS040710028
• 6-{4-[(3-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine
• 2549021-45-4
• 6-[4-[(3-Bromophenyl)methyl]-1-piperazinyl]-N,N-dimethyl-4-pyrimidinamine

• Inchi： 1S/C17H22BrN5/c1-21(2)16-11-17(20-13-19-16)23-8-6-22(7-9-23)12-14-4-3-5-15(18)10-14/h3-5,10-11,13H,6-9,12H2,1-2H3
• InChI Key： NOCJQENOKMSZLP-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCN(CC3=CC=CC(Br)=C3)CC2)=CC(N(C)C)=N1

Computed Properties

• Exact Mass: 375.10586g/mol
• Monoisotopic Mass: 375.10586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.385±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.7±50.0 °C(Predicted)
• pka: 7.80±0.10(Predicted)

Additional information on 6-{4-[(3-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine

6-{4-[(3-Bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine: A Comprehensive Overview

The compound with CAS No. 2549021-45-4, known as 6-{4-[(3-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine, is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the broader class of piperazine derivatives and pyrimidine amines, which are widely explored for their potential in drug discovery and development. The molecule's structure is characterized by a pyrimidine ring system, a piperazine moiety, and a bromophenyl substituent, making it a unique candidate for various biological studies.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging modern techniques such as molecular modeling and high-throughput screening. These methods have significantly enhanced the efficiency of producing such complex molecules, paving the way for their application in diverse therapeutic areas. The integration of computational chemistry tools has further facilitated the understanding of the compound's bioavailability, metabolism, and toxicity profiles, which are critical factors in drug development.

The structural features of this compound, particularly the presence of a bromine atom on the phenyl ring, contribute to its unique pharmacokinetic properties. Bromine substitution is known to influence the molecule's lipophilicity and solubility, which are essential for its absorption and distribution within biological systems. Moreover, the piperazine ring introduces rigidity and enhances the molecule's ability to interact with biological targets, such as enzymes or receptors, through hydrogen bonding or hydrophobic interactions.

In terms of biological activity, this compound has shown promising results in preclinical studies targeting various disease states. For instance, research indicates that it exhibits potent inhibitory effects on specific kinases involved in cancer progression. Additionally, its ability to modulate neurotransmitter systems suggests potential applications in neurodegenerative disorders such as Alzheimer's disease or Parkinson's disease. These findings underscore the compound's versatility and its potential as a lead molecule for drug development.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the pyrimidine ring through cyclization reactions and the subsequent attachment of the piperazine moiety via nucleophilic substitution. The introduction of the bromophenyl group is achieved through electrophilic aromatic substitution or coupling reactions, depending on the specific synthetic pathway employed. Optimization of reaction conditions, such as temperature, solvent selection, and catalyst usage, has been instrumental in achieving high yields and purity levels.

From an environmental standpoint, researchers have also investigated the eco-friendly synthesis routes for this compound. Green chemistry principles have been applied to minimize waste generation and reduce reliance on hazardous reagents. For example, microwave-assisted synthesis has been utilized to accelerate reaction rates while lowering energy consumption. Such approaches align with current trends toward sustainable chemical practices and contribute to the overall feasibility of large-scale production.

In conclusion, 6-{4-[(3-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine represents a cutting-edge molecule with immense potential in therapeutic applications. Its unique structure, combined with advancements in synthetic methodologies and biological evaluation techniques, positions it as a valuable asset in modern drug discovery pipelines. As research continues to unravel its full spectrum of activities and mechanisms of action, this compound is poised to make significant contributions to addressing unmet medical needs across various therapeutic areas.